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Compound of Interest

Compound Name: 2-Amino-3-fluoropyridine

Cat. No.: B1272040 Get Quote

This guide provides essential technical data on 2-Amino-3-fluoropyridine, a crucial building

block in pharmaceutical and chemical research. The information is tailored for researchers,

scientists, and professionals in drug development.

Core Molecular Data
2-Amino-3-fluoropyridine is a substituted pyridine derivative with the chemical formula

C5H5FN2.[1][2][3][4][5] Its molecular weight is 112.11 g/mol .[1][2][3][4]

Quantitative Data Summary
The fundamental properties of 2-Amino-3-fluoropyridine are summarized in the table below

for quick reference.
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Property Value Citations

Molecular Formula C5H5FN2 [1][2][3][4][5]

Molecular Weight 112.11 g/mol [1][2][3][4]

CAS Number 21717-95-3 [1][2][3][4][5]

Appearance
White to yellow crystals or

powder
[5]

Melting Point 41-45 °C

Purity ≥97% [2]

Logical Relationship of Core Properties
The following diagram illustrates the relationship between the chemical name, its formula, and

its resulting molecular weight.

Chemical Identity of 2-Amino-3-fluoropyridine
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Caption: Relationship between chemical name, formula, and molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. synchem.de [synchem.de]

2. chemscene.com [chemscene.com]

3. scbt.com [scbt.com]

4. ossila.com [ossila.com]

5. 2-Amino-3-fluoropyridine, 97% 5 g | Request for Quote | Thermo Scientific Chemicals
[thermofisher.com]

To cite this document: BenchChem. [An In-depth Technical Guide on 2-Amino-3-
fluoropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272040#2-amino-3-fluoropyridine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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